8-Quinolinyl 5-bromo-2-methoxy-4-methylbenzenesulfonate
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Description
8-Quinolinyl 5-bromo-2-methoxy-4-methylbenzenesulfonate is a complex organic compound that combines a quinoline moiety with a brominated methoxy-methylbenzenesulfonate group
Properties
Molecular Formula |
C17H14BrNO4S |
|---|---|
Molecular Weight |
408.3 g/mol |
IUPAC Name |
quinolin-8-yl 5-bromo-2-methoxy-4-methylbenzenesulfonate |
InChI |
InChI=1S/C17H14BrNO4S/c1-11-9-15(22-2)16(10-13(11)18)24(20,21)23-14-7-3-5-12-6-4-8-19-17(12)14/h3-10H,1-2H3 |
InChI Key |
GPHIANPCQKIITK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1Br)S(=O)(=O)OC2=CC=CC3=C2N=CC=C3)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 8-Quinolinyl 5-bromo-2-methoxy-4-methylbenzenesulfonate typically involves the functionalization of the quinoline ring and the subsequent attachment of the brominated methoxy-methylbenzenesulfonate group. Common synthetic routes include:
C–H Activation:
Electrophilic Substitution: Introducing the bromine and methoxy groups through electrophilic substitution reactions under controlled conditions.
Industrial Production Methods: Industrial production of this compound may involve large-scale electrophilic substitution reactions, followed by purification processes such as recrystallization or chromatography to obtain the desired product in high purity .
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and methyl groups, leading to the formation of corresponding aldehydes or acids.
Reduction: Reduction reactions can target the bromine atom, potentially replacing it with hydrogen or other substituents.
Substitution: The bromine atom in the compound is a good leaving group, making it susceptible to nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst.
Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or sodium ethoxide (NaOEt) can be used under basic conditions.
Major Products:
Oxidation: Formation of quinolinyl aldehydes or acids.
Reduction: Formation of de-brominated quinolinyl derivatives.
Substitution: Formation of various substituted quinolinyl derivatives.
Scientific Research Applications
8-Quinolinyl 5-bromo-2-methoxy-4-methylbenzenesulfonate has several applications in scientific research:
Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in designing inhibitors for specific enzymes or receptors.
Materials Science: Its ability to undergo various chemical reactions makes it useful in the synthesis of novel materials with specific properties.
Biological Studies: The compound can be used as a probe to study biological pathways and interactions due to its fluorescent properties.
Mechanism of Action
The mechanism of action of 8-Quinolinyl 5-bromo-2-methoxy-4-methylbenzenesulfonate involves its interaction with specific molecular targets, such as enzymes or receptors. The quinoline moiety can intercalate with DNA, while the brominated methoxy-methylbenzenesulfonate group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of biological activity.
Comparison with Similar Compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
